Cas no 62524-15-6 (N-butyl-3-chloro-1-benzothiophene-2-carboxamide)

N-butyl-3-chloro-1-benzothiophene-2-carboxamide structure
62524-15-6 structure
Product Name:N-butyl-3-chloro-1-benzothiophene-2-carboxamide
CAS No:62524-15-6
MF:C13H14ClNOS
MW:267.774361133575
CID:441686
PubChem ID:1579850
Update Time:2025-04-19

N-butyl-3-chloro-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-2-carboxamide, N-butyl-3-chloro-
    • N-butyl-3-chloro-1-benzothiophene-2-carboxamide
    • VU0103293-2
    • SR-01000514774
    • SR-01000514774-1
    • F3099-6436
    • CBDivE_010388
    • Z30013419
    • 62524-15-6
    • EU-0051396
    • DTXSID30364485
    • N-butyl-3-chlorobenzo[b]thiophene-2-carboxamide
    • AKOS001721420
    • AB00076521-01
    • Cambridge id 5244666
    • Inchi: 1S/C13H14ClNOS/c1-2-3-8-15-13(16)12-11(14)9-6-4-5-7-10(9)17-12/h4-7H,2-3,8H2,1H3,(H,15,16)
    • InChI Key: XYMGMCGANMZZLE-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(NCCCC)=O)SC2C=CC=CC=21

Computed Properties

  • Exact Mass: 267.04862
  • Monoisotopic Mass: 267.0484629g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 57.3Ų

Experimental Properties

  • PSA: 29.1

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